Cas no 2226530-54-5 (tert-butyl (S)-(1-(2-fluorophenyl)-2-hydroxyethyl)carbamate)

• Product Name: tert-butyl (S)-(1-(2-fluorophenyl)-2-hydroxyethyl)carbamate
• CAS No: 2226530-54-5
• MF: C₁₃H₁₈FNO₃
• MW: 255.28532743454
• CID: 6778201
• Update Time: 2025-07-20

tert-butyl (S)-(1-(2-fluorophenyl)-2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S)-1-(2-fluorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester
• tert-Butyl (S)-(1-(2-fluorophenyl)-2-hydroxyethyl)carbamate
• (S)-tert-butyl (1-(2-fluorophenyl)-2-hydroxyethyl)carbamate
• tert-butyl (S)-(1-(2-fluorophenyl)-2-hydroxyethyl)carbamate

• Inchi： 1S/C13H18FNO3/c1-13(2,3)18-12(17)15-11(8-16)9-6-4-5-7-10(9)14/h4-7,11,16H,8H2,1-3H3,(H,15,17)/t11-/m1/s1
• InChI Key： MKWCLZHNMBIJAG-LLVKDONJSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](C1=CC=CC=C1F)CO

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 379.0±37.0 °C(Predicted)
• pka: 11.25±0.46(Predicted)

Additional information on tert-butyl (S)-(1-(2-fluorophenyl)-2-hydroxyethyl)carbamate

Introduction to Tert-butyl (S)-(1-(2-fluorophenyl)-2-hydroxyethyl)carbamate (CAS No. 2226530-54-5)

Tert-butyl (S)-(1-(2-fluorophenyl)-2-hydroxyethyl)carbamate, identified by its Chemical Abstracts Service Number (CAS No. 2226530-54-5), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug design and development. The structural features of this molecule, particularly the presence of a tert-butyl group, a (S)-configuration, a 2-fluorophenyl ring, and a hydroxyethyl side chain, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group in the molecular structure serves as a steric shield, influencing the compound's solubility, metabolic stability, and interactions with biological targets. This feature is particularly valuable in medicinal chemistry, where optimizing steric hindrance can enhance drug efficacy and reduce off-target effects. The (S)-configuration indicates the chirality of the molecule, which is a critical factor in many biological systems. Enantiomeric purity is often essential for therapeutic applications, as different enantiomers can exhibit distinct pharmacological profiles.

The 2-fluorophenyl ring is another key structural element that imparts specific electronic and steric properties to the compound. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic pathways, improve binding affinity, and enhance pharmacokinetic profiles. In this context, the fluoro substituent in the phenyl ring may play a crucial role in the compound's interactions with biological receptors or enzymes.

The hydroxyethyl side chain introduces a polar functional group that can influence water solubility and hydrogen bonding capabilities. This feature may be particularly relevant for drug delivery systems or for targeting specific biological processes that involve hydrophilic interactions. The combination of these structural elements makes Tert-butyl (S)-(1-(2-fluorophenyl)-2-hydroxyethyl)carbamate a promising candidate for further investigation in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like this one with greater accuracy. By leveraging high-throughput screening techniques and machine learning algorithms, scientists can rapidly identify compounds with desirable pharmacological properties. The structural motifs present in Tert-butyl (S)-(1-(2-fluorophenyl)-2-hydroxyethyl)carbamate suggest potential applications in areas such as central nervous system disorders, inflammation, and metabolic diseases.

In the realm of drug discovery, carbamates have been extensively studied due to their broad spectrum of biological activities. For instance, carbamate-based drugs have shown efficacy in treating neurological disorders by modulating neurotransmitter systems. The unique combination of structural features in Tert-butyl (S)-(1-(2-fluorophenyl)-2-hydroxyethyl)carbamate may enable it to interact with specific targets in novel ways, offering potential therapeutic advantages over existing treatments.

Moreover, the fluorine atom in the 2-fluorophenyl ring can enhance metabolic stability by preventing oxidative degradation. This property is particularly important for drugs that require prolonged half-lives to maintain efficacy. Additionally, fluorine substitution can improve oral bioavailability by reducing susceptibility to enzymatic degradation in the gastrointestinal tract.

Current research trends indicate that chiral carbamates are being increasingly explored for their ability to selectively target specific enantiomers of biological receptors. The (S)-configuration of Tert-butyl (S)-(1-(2-fluorophenyl)-2-hydroxyethyl)carbamate aligns with this trend, as enantiopure compounds often exhibit superior pharmacological profiles compared to racemic mixtures.

The hydroxyethyl side chain also presents opportunities for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For example, modifications to this side chain could enhance binding affinity or improve pharmacokinetic profiles through adjustments in solubility and metabolic clearance.

Another exciting area of research involves the use of carbamates as prodrugs. Prodrugs are inactive precursors that are metabolically converted into active drugs within the body. The structural flexibility of carbamates makes them ideal candidates for prodrug design, as they can be engineered to release active molecules under specific physiological conditions.

In conclusion, Tert-butyl (S)-(1-(2-fluorophenyl)-2-hydroxyethyl)carbamate (CAS No. 2226530-54-5) is a structurally complex and multifaceted compound with significant potential in pharmaceutical research. Its unique combination of functional groups—including the tert-butyl group, (S)-configuration, 2-fluorophenyl ring, and hydroxyethyl side chain—makes it an attractive candidate for further exploration in drug discovery and development. As computational methods and synthetic techniques continue to advance, compounds like this one will play an increasingly important role in addressing unmet medical needs across various therapeutic domains.